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Compound of Interest

Compound Name: 2,5-Pyrazinediethanol, 3-ethyl-
CAS No.: 86917-74-0
Cat. No.: B123339
Get Quote
. J

Technical Monograph: Tristyrylphenol Ethoxylate (CAS 104376-75-2) Safety, Hazard
Classification, and Application in Formulation Science

Executive Summary

CAS 104376-75-2, chemically known as Poly(oxy-1,2-ethanediyl), a-phenyl-w-hydroxy-,
styrenated (or Tristyrylphenol Ethoxylate), is a high-performance nonionic surfactant.[1] In the
context of drug development and advanced formulation, it serves as a critical excipient for
solubilizing hydrophobic Active Pharmaceutical Ingredients (APIs) and stabilizing complex
multiphase systems (emulsions, suspensions).

While possessing a relatively benign human safety profile, its primary hazard classification
centers on chronic aquatic toxicity. This guide synthesizes the physicochemical properties,
safety protocols, and formulation mechanisms required for researchers handling this substance
in a GLP/GMP environment.

Chemical Identity & Physicochemical Profile
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To effectively utilize CAS 104376-75-2, one must understand its amphiphilic architecture. It
belongs to the class of bulky hydrophobe surfactants. Unlike linear alkyl ethoxylates, the
tristyrylphenol group provides a massive, planar hydrophobic tail that offers superior steric
stabilization, particularly for aromatic APIs.

Table 1: Substance Identification

Parameter Detail

CAS Number 104376-75-2

Tristyrylphenol ethoxylate (TSP-EO);
Common Synonyms Distyrylphenol ethoxylate; Ethoxylated

styrenated phenol

Molecular Formula (Variable 'n")

Chemical Family Nonionic Surfactant / Polyether

_ Viscous liquid to waxy solid (depending on EO
Physical State )
chain length)

- Soluble in water (high EO), alcohols, toluene;
Solubility ]
Insoluble in hexane

Critical Quality Attributes (CQA) for Formulation

e HLB Value: Ranges from 10 to 16 depending on the degree of ethoxylation (typically 16-40
EO units). High HLB grades are excellent oil-in-water (O/W) emulsifiers.

e Cloud Point: A critical parameter for stability; formulations must be processed below this
temperature to prevent phase separation.

Hazard Classification (GHS)

The Globally Harmonized System (GHS) classification for CAS 104376-75-2 is primarily driven
by its persistence and effects in aquatic environments.

Table 2: GHS Hazard Classification
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Hazard Statement Lo
Hazard Class Category - Description
ode

Toxic to aquatic life
Environmental Aquatic Chronic 2 H411 with long-lasting
effects.

Harmful to aquatic life

with long-lasting

Environmental Aquatic Chronic 3 H412
effects (Grade
dependent).
Skin Irrit. 2 (Some o
Health H315 Causes skin irritation.
grades)
Eye Irrit. 2A (Some Causes serious eye
Health H319 o
grades) irritation.

Note: Pure pharmaceutical grades often carry fewer acute hazard warnings than industrial
grades, but the aquatic toxicity remains a constant due to the surfactant's mechanism of action

on gill membranes.

Mechanism of Action: Steric Stabilization

In drug delivery, CAS 104376-75-2 is superior to standard surfactants (like Polysorbates) for
stabilizing aromatic drugs. The bulky phenyl groups of the surfactant interact via

stacking with aromatic APIs, preventing Ostwald ripening and crystal growth.

Visualization: Micellar Stabilization Mechanism

The following diagram illustrates how the tristyrylphenol tail anchors onto a hydrophobic drug
particle while the PEG chain extends into the aqueous phase to provide a steric barrier.
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lipophilic drug surfaces, preventing aggregation.
The PEG chains extend into water, creating a
physical barrier against coalescence.
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Figure 1: Mechanism of steric stabilization provided by Tristyrylphenol Ethoxylate in aqueous
suspensions.

Safety & Handling Protocols

As a Senior Application Scientist, | recommend treating this substance as a Process Chemical
requiring strict environmental controls.

Personal Protective Equipment (PPE)

» Respiratory: Not typically required for liquid handling unless aerosolized. Use Type A/P2
filters if heating generates vapors.

o Dermal: Nitrile rubber gloves (min thickness 0.11 mm, breakthrough >480 min). The
surfactant nature enhances skin permeability of other chemicals; do not cross-contaminate.

e Ocular: Safety glasses with side shields are mandatory.

Handling Decision Tree
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Use this workflow to determine the appropriate handling procedure based on the physical state
and intended use.

Start: Handling CAS 104376-75-2

Check Physical State
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\
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Proceed with Formulation

Click to download full resolution via product page

Figure 2: Operational workflow for handling Tristyrylphenol Ethoxylate in a laboratory setting.
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Storage & Stability

o Oxidation Sensitivity: Ethoxylates are prone to autoxidation, forming peroxides. Store under
nitrogen headspace if the material is intended for sensitive API formulation (peroxides can
degrade APIS).

o Temperature: Store between 15°C and 30°C. Avoid freezing, which may cause stratification.
If stratified, warm and mix gently before use.

Emergency Response

Fire Fighting:
e Media: Water spray, dry chemical, foam.
e Hazards: Emits carbon oxides (

) upon combustion. The surfactant nature may cause fire water to foam, complicating
containment.

o Protocol: Dike fire water; prevent entry into waterways (Critical due to H411 classification).
First Aid:
o Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses.

o Skin Contact: Wash with soap and water. Do not use solvents (ethanol/acetone) to clean
skin, as this increases absorption.

 Ingestion: Rinse mouth. Do not induce vomiting due to foaming risk.
Regulatory & Compliance

e TSCA (USA): Listed.

o« REACH (EU): Polymer exemption may apply, but monomers must be registered.

o Agrochemical Use: Listed in EPA Inerts (40 CFR 180.910) for use in pesticide formulations
applied to growing crops.
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» Impurity Profile: Pharmaceutical grades must be monitored for 1,4-Dioxane and Ethylene
Oxide residuals, which are byproducts of the ethoxylation process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [CAS 104376-75-2 safety data sheet and hazard
classification]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b123339/docs#cas-104376-75-2-safety-data-sheet-
and-hazard-classification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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